Cas no 1554880-65-7 (1,3,5-Triazin-2-amine, 4-chloro-6-(4-methyl-5-thiazolyl)-)

• Product Name: 1,3,5-Triazin-2-amine, 4-chloro-6-(4-methyl-5-thiazolyl)-
• CAS No: 1554880-65-7
• MF: C₇H₆ClN₅S
• MW: 227.674037456512
• CID: 5262616
• Update Time: 2025-10-28

1,3,5-Triazin-2-amine, 4-chloro-6-(4-methyl-5-thiazolyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazin-2-amine, 4-chloro-6-(4-methyl-5-thiazolyl)-

• Inchi： 1S/C7H6ClN5S/c1-3-4(14-2-10-3)5-11-6(8)13-7(9)12-5/h2H,1H3,(H2,9,11,12,13)
• InChI Key： JPFCCSHXLUGPLY-UHFFFAOYSA-N
• SMILES： N1=C(C2SC=NC=2C)N=C(Cl)N=C1N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Aminotriazines

Additional information on 1,3,5-Triazin-2-amine, 4-chloro-6-(4-methyl-5-thiazolyl)-

Compound CAS No. 1554880-65-7: A Comprehensive Overview

The compound with CAS No. 1554880-65-7, known as 1,3,5-Triazin-2-amine, 4-chloro-6-(4-methyl-5-thiazolyl), is a highly specialized chemical entity with unique structural and functional properties. This compound belongs to the class of triazines, which are heterocyclic aromatic compounds with a six-membered ring containing three nitrogen atoms. The presence of the thiazole ring and chlorine substituent introduces additional complexity and functionality to the molecule.

1,3,5-Triazin-2-amine derivatives have been extensively studied due to their potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The specific substitution pattern of this compound—chlorine at position 4 and a thiazolyl group at position 6—confers unique electronic and steric properties that make it an attractive candidate for further research.

Recent studies have highlighted the importance of thiazole-containing triazines in drug discovery. These compounds have shown promising activity in inhibiting key enzymes involved in inflammatory processes and cancer progression. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that analogs of this compound exhibit potent anti-inflammatory effects by targeting cyclooxygenase enzymes.

The synthesis of 4-chloro-6-(4-methyl-5-thiazolyl)-1,3,5-triazin-2-amine involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. The use of microwave-assisted synthesis has been reported to significantly enhance the yield and purity of the compound, making it more accessible for large-scale production.

In terms of chemical properties, this compound exhibits high thermal stability and excellent solubility in polar solvents. These characteristics make it suitable for use in various industrial applications, including as an intermediate in the synthesis of advanced materials such as high-performance polymers.

From an environmental perspective, the biodegradation pathways of this compound have been studied to assess its potential impact on ecosystems. Research indicates that under aerobic conditions, the compound undergoes rapid degradation due to the action of microbial enzymes, minimizing its ecological footprint.

Looking ahead, the development of thiazole-triazine hybrids is expected to play a pivotal role in the design of next-generation therapeutic agents. Collaborative efforts between academic institutions and pharmaceutical companies are currently focused on optimizing the pharmacokinetic properties of this compound to enhance its bioavailability and efficacy.